3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-2H-chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-2H-chromen-2-one” is a complex organic molecule that contains several functional groups. These include a methoxyphenyl group, an oxadiazole ring, and a chromen-2-one structure. The presence of these functional groups suggests that this compound may have interesting chemical and biological properties .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without specific data or an image of the compound’s structure, it’s difficult to provide a detailed analysis .Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups. For example, the oxadiazole ring is generally stable but can participate in reactions under certain conditions . The methoxy group in the methoxyphenyl ring could potentially be demethylated under acidic conditions .Scientific Research Applications
Antibacterial and Antifungal Applications
Antibacterial Effects and Synthesized New Derivatives : Research on 4-hydroxy-chromen-2-one derivatives, including compounds with methoxyphenyl groups, has shown significant antibacterial activity against bacterial strains such as Staphylococcus aureus, E. coli, and Bacillus cereus. The study emphasizes the synthesis of novel organic compounds exhibiting high levels of antibacterial activity, characterized using melting points, IR spectra, and NMR spectra (Behrami & Dobroshi, 2019).
Potential Antibacterial and Antifungal Agents : A novel series of oxadiazole derivatives containing the 2H-chromen-2-one moiety were synthesized and screened for their antibacterial and antifungal activities. These compounds, characterized by IR, NMR, mass spectra, and elemental analyses, showed promising results against various microbial strains, indicating their potential as antimicrobial agents (Mahesh et al., 2022).
Anticancer Activity
Anticancer Evaluation of Oxadiazole Derivatives : Derivatives featuring 1,2,4-oxadiazol and chromen-2-one cores have been synthesized and evaluated for their anticancer activity against human cancer cell lines including MCF-7 (breast), A549 (lung), Du-145 (prostate), and MDA MB-231 (breast). These studies demonstrate the compounds' good to moderate activity across all cell lines, highlighting their potential in anticancer research (Yakantham, Sreenivasulu, & Raju, 2019).
Synthesis and Characterization
Synthesis and Structural Analysis : Research into the synthesis and structure of highly substituted pyrazole ligands and their complexes with platinum(II) and palladium(II) metal ions has been conducted. These studies include reactions of methoxycarbonyl-substituted 4-oxo-4H-chromones, leading to the formation of isomeric, highly substituted pyrazoles. The structural confirmation through X-ray crystallography and spectral analysis provides insights into the compounds' potential applications in various fields (Budzisz, Małecka, & Nawrot, 2004).
Mesogenic Properties
Mesogenic Materials Based on 1,3,4-Oxadiazole : A study on the synthesis and characterization of asymmetrical mesogenic materials bearing the 1,3,4-oxadiazole ring has revealed their liquid crystalline properties. The research provides a detailed analysis of their synthesis, characterization, and evaluation of mesophase behaviors, contributing to the understanding of the role of the oxadiazole ring and alkoxy terminal chain in liquid crystalline properties (Abboud, Lafta, & Tomi, 2017).
Mechanism of Action
Target of Action
The primary targets of the compound 3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-2H-chromen-2-one are currently unknown
Biochemical Pathways
The compound may influence the phenylpropanoid pathway, given its structural similarity to other compounds known to interact with this pathway . .
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-methylchromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14N2O4/c1-11-3-8-16-13(9-11)10-15(19(22)24-16)18-20-17(21-25-18)12-4-6-14(23-2)7-5-12/h3-10H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTGSXVJVHMQIRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(=O)C(=C2)C3=NC(=NO3)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-methyl-2H-chromen-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.